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For Researchers, Scientists, and Drug Development Professionals

Core Introduction
AZ876 is a potent and selective synthetic agonist of the Liver X Receptors (LXRα and LXRβ),

nuclear receptors that play a pivotal role in regulating cholesterol homeostasis, lipid

metabolism, and inflammatory responses.[1] This technical guide provides a comprehensive

overview of the mechanism of action of AZ876, detailing its molecular interactions, downstream

signaling pathways, and its effects in various preclinical models. The information is intended to

support further research and development of LXR agonists for therapeutic applications.

Quantitative Data Summary
The following tables summarize the key quantitative data associated with the activity of AZ876.

Table 1: Binding Affinity and Potency
Target Species Value Unit

LXRα Human 0.007 µM (Ki)

LXRβ Human 0.011 µM (Ki)

Data sourced from MedchemExpress.[1]
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Table 2: In Vitro Gene Expression Changes in HL-1
Cardiomyocytes

Gene Treatment Fold Increase

SCD2 AZ876 (10 nM, 24h) 2.3

ELOVL5 AZ876 (10 nM, 24h) 1.8

FADS2 AZ876 (10 nM, 24h) 1.5

Data sourced from MedchemExpress.[1]

Table 3: In Vivo Efficacy in Atherosclerosis Mouse Model
Parameter Treatment Change

Atherosclerotic Lesion Area
AZ876 (20 µmol/kg, oral, daily

for 3 weeks)
-40%

Data sourced from MedchemExpress.[1]

Core Mechanism of Action
AZ876 exerts its effects by binding to and activating LXRα and LXRβ. These receptors form

heterodimers with the Retinoid X Receptor (RXR) and bind to LXR response elements (LXREs)

in the promoter regions of target genes. This binding initiates the transcription of genes

involved in reverse cholesterol transport, fatty acid synthesis, and anti-inflammatory pathways.

Signaling Pathway
The activation of LXR by AZ876 triggers a cascade of events leading to the regulation of target

gene expression. A simplified representation of this pathway is provided below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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